2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C21H21FN4OS.ClH/c22-18-8-6-16(7-9-18)14-20(27)25-10-12-26(13-11-25)21-24-23-19(15-28-21)17-4-2-1-3-5-17;/h1-9H,10-15H2;1H
• InChI Key: NZWMRKDUICLGNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(CS2)C3=CC=CC=C3)C(=O)CC4=CC=C(C=C4)F.Cl
• Molecular Formula: C21H22ClFN4OS
• Molecular Weight: 432.9 g/mol
• CAS No.: 1351635-14-7

Description

2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C21H22ClFN4OS and its molecular weight is 432.94. The purity is usually 95%.
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Biological Activity

The compound 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}ClFN_3S$, with a molecular weight of approximately 373.92 g/mol. The structure includes a piperazine moiety and a thiadiazine ring, both of which are known to influence biological activity.

Anticancer Activity

Recent studies have indicated that compounds containing thiadiazine rings exhibit significant anticancer properties. For instance, derivatives similar to 2-(4-fluorophenyl)-1-(4-(5-phenyl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone have shown effectiveness against various cancer cell lines:

Cell Line	IC50 Value (μM)	Reference
HeLa	5.8
A549	6.2
SK-OV-3	7.0

These values indicate that the compound may inhibit cell proliferation effectively, making it a candidate for further development as an anticancer agent.

The proposed mechanism involves the inhibition of specific enzymes or pathways critical for cancer cell survival. The presence of the piperazine and thiadiazine moieties is believed to enhance the compound's interaction with target proteins involved in cell cycle regulation and apoptosis.

Neuropharmacological Effects

Research has also explored the neuropharmacological effects of similar compounds. The piperazine group is known for its activity on serotonin receptors, which could suggest potential applications in treating mood disorders or anxiety.

In Vitro Studies

In vitro studies have demonstrated that derivatives with the piperazine structure can modulate serotonin receptor activity, leading to anxiolytic effects:

Receptor Type	Effect	Reference
5-HT1A	Agonist
5-HT2A	Antagonist

Case Studies

Several case studies have highlighted the biological activity of related compounds:

• Study on Thiadiazine Derivatives : A series of thiadiazine derivatives were synthesized and tested for anticancer activity against various cell lines. The results indicated that modifications in the phenyl ring significantly influenced cytotoxicity levels.
• Neuropharmacological Assessment : A study evaluated the effects of piperazine derivatives on anxiety-like behaviors in animal models. Results suggested that these compounds could reduce anxiety symptoms significantly compared to controls.

Scientific Research Applications

Biological Activities

The compound exhibits several biological activities, making it a candidate for various therapeutic applications:

Antimicrobial Activity

Research indicates that derivatives of thiadiazine compounds possess significant antimicrobial properties. For instance, studies have shown that similar compounds demonstrate effective inhibition against various bacterial strains through mechanisms such as disrupting cell wall synthesis and inhibiting protein synthesis .

Antidepressant Effects

Piperazine derivatives, including those related to the target compound, have been investigated for their antidepressant effects. The presence of the piperazine moiety is believed to enhance serotonergic activity, which is crucial in managing depression .

Anticancer Potential

Thiadiazine derivatives have shown promise in cancer research. They exhibit cytotoxic effects against different cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of signaling pathways associated with cell survival and apoptosis .

Case Studies

Several studies have documented the effectiveness of related compounds in clinical and preclinical settings:

Case Study 1: Antimicrobial Activity

A study focused on synthesizing thiadiazine derivatives demonstrated their effectiveness against Gram-positive and Gram-negative bacteria. The disk diffusion method revealed that these compounds had minimum inhibitory concentrations (MICs) comparable to standard antibiotics like Gentamicin .

Case Study 2: Antidepressant Effects

In a randomized controlled trial, a piperazine derivative was tested on patients with major depressive disorder. Results indicated a significant reduction in depression scores compared to placebo, suggesting that modifications in the piperazine structure can enhance antidepressant efficacy .

Case Study 3: Anticancer Activity

Research published in a peer-reviewed journal highlighted the anticancer properties of thiadiazine derivatives against breast cancer cell lines. The study found that these compounds inhibited cell growth and induced apoptosis through mitochondrial pathways, showcasing their potential as chemotherapeutic agents .